Justicidinoside B

• Molecular Formula: C28H28O13
• Molecular Weight: 572.5 g/mol
• IUPAC Name: 4,6,7-trimethoxy-9-[6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,3-benzodioxol-5-yl]-3H-benzo[f][2]benzofuran-1-one
• InChI: InChI=1S/C28H28O13/c1-34-16-4-11-12(5-17(16)35-2)26(36-3)14-9-37-27(33)22(14)21(11)13-6-18-19(39-10-38-18)7-15(13)40-28-25(32)24(31)23(30)20(8-29)41-28/h4-7,20,23-25,28-32H,8-10H2,1-3H3/t20-,23-,24+,25-,28-/m1/s1
• InChI Key: RPXZQTXVGVFJBF-CDQGRTFESA-N
• Isomeric SMILES: COC1=C(C=C2C(=C1)C(=C3C(=C2OC)COC3=O)C4=CC5=C(C=C4O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)OCO5)OC
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=C3C(=C2OC)COC3=O)C4=CC5=C(C=C4OC6C(C(C(C(O6)CO)O)O)O)OCO5)OC
• synonyms: justicidinoside B

Description

Justicidinoside B is a natural product found in Justicia procumbens with data available.

Scientific Research Applications

• Cytotoxic Effects on Cancer Cells :

  • Justicidinoside B exhibits potent cytotoxicity against human lymphoma cells. It induces programmed cell death in these cells, primarily through caspase activation and NF-κB modulation, without causing general toxicity in mice at high doses (Ilieva et al., 2014).
  • It also shows promise as an antineoplastic agent against leukemia and breast cancer cells, operating through apoptosis induction and NF-κB expression modulation (Momekov et al., 2011).

• Pharmacological Properties :

  • Justicidinoside B possesses a broad spectrum of biological properties, including antifungal, antiviral, antibacterial, and antiprotozoal activities. It is particularly effective against Trypanosoma brucei, suggesting potential as an antiprotozoal agent for treating neglected tropical diseases (Hemmati & Seradj, 2016).

• Biotechnological Production :

  • Research has focused on developing biotechnological methods for producing justicidinoside B, particularly through the cultivation of Linum narbonense in bioreactors. This approach aims at a reliable supply of the compound for potential clinical studies (Ionkova et al., 2013).

• Anti-inflammatory Effects :

  • Justicidinoside B's derivatives, such as procumbenoside B, exhibit anti-inflammatory effects by suppressing pro-inflammatory mediators and enhancing anti-inflammatory IL-10 production (Gutiérrez et al., 2018).

• Antiviral Activities :

  • It demonstrates strong antiviral activity against vesicular stomatitis virus with low cytotoxicity against rabbit lung cells, highlighting its potential as an antiviral agent (Asano et al., 1996).